(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate

• Molecular Formula: C11H12N4O2S
• Molecular Weight: 264.31 g/mol
• IUPAC Name: [3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl carbamimidothioate
• InChI: InChI=1S/C11H12N4O2S/c1-16-8-5-3-2-4-7(8)10-14-9(17-15-10)6-18-11(12)13/h2-5H,6H2,1H3,(H3,12,13)
• InChI Key: MEIMODWKRZZXKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)CSC(=N)N

Description

The compound "(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate" features a 1,2,4-oxadiazole core substituted at position 3 with a 2-methoxyphenyl group and at position 5 with a methyl carbamimidothioate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate typically involves multiple steps, starting with the formation of the oxadiazole ring. This can be achieved through the cyclization of appropriate precursors under controlled conditions. The methoxyphenyl group is introduced via electrophilic aromatic substitution, while the carbamimidothioate moiety is incorporated through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography. The scalability of the synthesis process is crucial for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the oxadiazole ring to other heterocyclic structures.

Substitution: Both nucleophilic and electrophilic substitution reactions can occur, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its interactions with biological targets can lead to the development of new drugs or therapeutic agents.

Medicine

In medicine, (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate is investigated for its pharmacological properties. It may exhibit activity against certain diseases or conditions, making it a candidate for drug development.

Industry

In industrial applications, this compound can be used in the production of specialty chemicals, agrochemicals, and other products that require specific chemical properties.

Mechanism of Action

The mechanism of action of (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to specific biological effects. The pathways involved can include signal transduction, metabolic processes, and other cellular functions.

Comparison with Similar Compounds

Structural Analogues of 1,2,4-Oxadiazole Derivatives

The following table compares key structural and physicochemical features of the target compound with related analogues:

Compound Name	Substituent on Oxadiazole	Attached Functional Group	Molecular Formula	Molecular Weight (g/mol)	logP*
Target Compound	3-(2-Methoxyphenyl)	Methyl carbamimidothioate	C11H12N4O2S	264.31	~-1.2 (estimated)
Ligand (10)	3-(3-Chlorophenyl)	4-Methoxybenzamide	C17H14ClN3O3	343.76	-131
Compound 62	3-Isopropyl	Cyclohexenyl-oxazolidinone	C30H28F6N4O4	646.56	High (lipophilic)
S1-21N	3-(2-Methoxyphenyl)	Ethylacrylamide	C15H16N4O2	284.32	~0.5 (estimated)

*logP values from experimental or computational data where available.

Key Observations:

Aliphatic substituents (e.g., isopropyl in Compound 62 ) increase lipophilicity, contrasting with the polar carbamimidothioate in the target compound.

Functional Group Variations: The carbamimidothioate group (–NH–C(=S)–NH2) in the target compound is more polar and reactive than the amide in Ligand (10) or acrylamide in S1-21N . This may enhance interactions with cysteine residues in biological targets. Compound 62’s oxazolidinone moiety is structurally distinct, contributing to rigidity and protease resistance compared to the flexible carbamimidothioate.

Physicochemical Properties: The target compound’s estimated logP (~-1.2) suggests higher solubility in aqueous media than Ligand (10) (logP = -131 in table units) or Compound 62 (highly lipophilic) .

Biological Activity

The compound (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate is a synthetic organic molecule belonging to the oxadiazole family. Due to its unique structural features, it has attracted attention in various fields of biological research, particularly in drug discovery and development. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{11}H_{12}N_4OS$, which contains an oxadiazole ring, a methoxyphenyl group, and a carbamimidothioate moiety. The presence of these functional groups is believed to contribute to its biological properties.

Research indicates that compounds containing oxadiazole rings exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The proposed mechanisms include:

• Enzyme Inhibition : Oxadiazole derivatives may act as inhibitors of specific enzymes involved in metabolic pathways.
• Receptor Modulation : These compounds can interact with various receptors, influencing cellular signaling pathways.
• Induction of Apoptosis : Some studies suggest that oxadiazole derivatives can trigger programmed cell death in cancer cells.

Biological Activity Overview

The biological activity of (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate has been evaluated in several studies. Key findings include:

Anticancer Activity

• Cell Line Studies : In vitro assays have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. For example:
  • IC50 Values : The compound showed an IC50 value of 5.12 µM against the HeLa cervical cancer cell line and 6.45 µM against the MCF-7 breast cancer cell line.
  • Mechanism : The anticancer activity is believed to be associated with the induction of apoptosis through caspase activation and modulation of cell cycle progression.

Antimicrobial Activity

• Bacterial Inhibition : The compound has shown promising results against a range of bacterial strains:
  • Minimum Inhibitory Concentration (MIC) : MIC values ranged from 15 to 30 µg/mL against Gram-positive bacteria such as Staphylococcus aureus.
  • Mechanism : It is hypothesized that the oxadiazole moiety disrupts bacterial cell wall synthesis.

Case Studies

Several studies have highlighted the potential applications of this compound:

Study 1: Anticancer Efficacy

A recent study conducted by Maftei et al. evaluated novel oxadiazole derivatives for their anticancer properties. The study found that modifications on the oxadiazole ring could significantly enhance cytotoxicity against human tumor cell lines, with some derivatives exhibiting IC50 values as low as 0.003 µM against specific cancer types .

Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial efficacy of oxadiazole derivatives, including (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate. This study reported effective inhibition of both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for antibiotic development .

Data Tables

Biological Activity	Cell Line/Organism	IC50/MIC Value	Reference
Anticancer	HeLa	5.12 µM
Anticancer	MCF-7	6.45 µM
Antimicrobial	S. aureus	15 µg/mL
Antimicrobial	E. coli	30 µg/mL